{[Amino(ethylsulfanyl)methylidene]amino}(phenylmethylidene)amine hydroiodide
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Overview
Description
“{[Amino(ethylsulfanyl)methylidene]amino}(phenylmethylidene)amine hydroiodide” is a complex organic compound. It contains an amine group, which is a derivative of ammonia in which one, two, or all three hydrogen atoms are replaced by hydrocarbon groups . It also contains a methylidene group, which consists of two hydrogen atoms bound to a carbon atom, connected to the remainder of the molecule by a double bond .
Molecular Structure Analysis
The molecular structure of amines is generally pyramidal, with the nitrogen atom forming three sigma bonds with other atoms and carrying a lone pair of electrons . The structure of “{[Amino(ethylsulfanyl)methylidene]amino}(phenylmethylidene)amine hydroiodide” would likely follow this general structure, with additional complexity due to the presence of the ethylsulfanyl and phenylmethylidene groups.Scientific Research Applications
- Applications :
- Applications :
CO2 Capture and Separation
Catalysis
Chiral Amine Synthesis
Mechanism of Action
Target of Action
Amine-functionalized compounds have been known to interact with various biological targets
Mode of Action
Amine-functionalized compounds often interact with their targets through hydrogen bonding and electrostatic interactions . The compound’s ethylsulfanyl and phenylmethylidene groups may also play a role in its interaction with targets.
Biochemical Pathways
Amine-functionalized compounds are known to play roles in various biochemical pathways, including those involving biogenic amines
Pharmacokinetics
The compound’s amine functionality may influence its absorption and distribution, while its ethylsulfanyl and phenylmethylidene groups may affect its metabolism and excretion .
Result of Action
Amine-functionalized compounds can have various effects at the molecular and cellular levels, depending on their specific targets and modes of action .
Action Environment
The action, efficacy, and stability of “{[Amino(ethylsulfanyl)methylidene]amino}(phenylmethylidene)amine hydroiodide” can be influenced by various environmental factors. These may include the pH, temperature, and presence of other compounds in the environment
properties
IUPAC Name |
ethyl N'-[(E)-benzylideneamino]carbamimidothioate;hydroiodide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3S.HI/c1-2-14-10(11)13-12-8-9-6-4-3-5-7-9;/h3-8H,2H2,1H3,(H2,11,13);1H/b12-8+; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPGSXOZEVRCBJI-MXZHIVQLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC(=NN=CC1=CC=CC=C1)N.I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCS/C(=N/N=C/C1=CC=CC=C1)/N.I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14IN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{[Amino(ethylsulfanyl)methylidene]amino}(phenylmethylidene)amine hydroiodide |
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